Cas no 921918-21-0 (N-{6-chloro-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzamide)

$N-{6-chloro-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzamide structure$

921918-21-0 structure

Product Name:N-{6-chloro-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzamide

CAS No:921918-21-0

MF:C₂₀H₁₂ClFN₂O₃

MW:382.772287368774

CID:6618448

PubChem ID:40947672

Update Time:2023-11-22

N-{6-chloro-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

- N-{6-chloro-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzamide
- N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-fluorobenzamide
- 921918-21-0
- F2269-0427
- SR-01000911640-1
- N-(3-chloro-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)-4-fluorobenzamide
- SR-01000911640
- AKOS002002011
- N-{6-chloro-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzamide
- Inchi： 1S/C20H12ClFN2O3/c21-12-3-7-18-16(9-12)24-20(26)15-10-14(6-8-17(15)27-18)23-19(25)11-1-4-13(22)5-2-11/h1-10H,(H,23,25)(H,24,26)
- InChI Key： IWCRZGXSJPIXKJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)NC(C1C=C(C=CC=1O2)NC(C1C=CC(=CC=1)F)=O)=O

Computed Properties

Exact Mass: 382.0520481g/mol
Monoisotopic Mass: 382.0520481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 569
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 67.4Å²

N-{6-chloro-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzamide Pricemore >>

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Life Chemicals	F2269-0427-2μmol	N-{6-chloro-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzamide	921918-21-0	90%+	2μl	$57.0	2023-05-16
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